Cas no 2138410-11-2 (2-(Azidomethyl)-7-azabicyclo[2.2.1]heptane)

• Product Name: 2-(Azidomethyl)-7-azabicyclo[2.2.1]heptane
• CAS No: 2138410-11-2
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 6326338
• PubChem ID: 90411797
• Update Time: 2025-05-24

2-(Azidomethyl)-7-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• (+/-)-2-(azidomethyl)-7-azabicyclo[2.2.1]heptane
• SCHEMBL16040103
• 2-(azidomethyl)-7-azabicyclo[2.2.1]heptane
• 2138410-11-2
• EN300-737975
• GCTZTOQVLUFQNM-UHFFFAOYSA-N
• 2-(Azidomethyl)-7-azabicyclo[2.2.1]heptane

• Inchi： 1S/C7H12N4/c8-11-9-4-5-3-6-1-2-7(5)10-6/h5-7,10H,1-4H2
• InChI Key： GCTZTOQVLUFQNM-UHFFFAOYSA-N
• SMILES： N1C2CCC1C(CN=[N+]=[N-])C2

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-(Azidomethyl)-7-azabicyclo[2.2.1]heptane

Recent Advances in the Application of 2-(Azidomethyl)-7-azabicyclo[2.2.1]heptane (CAS: 2138410-11-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(Azidomethyl)-7-azabicyclo[2.2.1]heptane (CAS: 2138410-11-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This bicyclic scaffold, characterized by its azido functional group, serves as a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and chemical probes. Recent studies have explored its utility in click chemistry, drug discovery, and targeted delivery systems, highlighting its potential to address unmet medical needs.

One of the most notable applications of 2-(Azidomethyl)-7-azabicyclo[2.2.1]heptane is its role in bioorthogonal chemistry. The azido group enables efficient conjugation with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely employed in labeling and imaging studies. A 2023 study published in Journal of Medicinal Chemistry demonstrated its use in the development of fluorescent probes for real-time tracking of cellular processes, offering insights into disease mechanisms at the molecular level. The study reported high selectivity and minimal cytotoxicity, making it a promising tool for live-cell imaging.

In drug discovery, this compound has been utilized as a key building block for the synthesis of small-molecule inhibitors targeting enzymes such as kinases and proteases. A recent preprint on bioRxiv detailed its incorporation into a series of covalent inhibitors designed to target the SARS-CoV-2 main protease (M^pro). The researchers leveraged the reactivity of the azido group to introduce photoaffinity labels, enabling the identification of binding sites and interaction mechanisms. Preliminary results indicated enhanced binding affinity and specificity, suggesting potential for antiviral drug development.

Beyond its applications in chemical biology, 2-(Azidomethyl)-7-azabicyclo[2.2.1]heptane has also shown promise in materials science. A 2024 study in ACS Applied Materials & Interfaces explored its use in the fabrication of stimuli-responsive hydrogels for controlled drug release. The azido moiety facilitated cross-linking with polymeric matrices, resulting in hydrogels with tunable mechanical properties and degradation profiles. These findings open new avenues for designing smart delivery systems tailored to specific therapeutic requirements.

Despite these advancements, challenges remain in optimizing the synthetic routes for large-scale production and minimizing potential side reactions associated with the azido group. Future research directions may include the development of safer and more efficient protocols for handling this compound, as well as expanding its applications in targeted therapy and diagnostics. Overall, 2-(Azidomethyl)-7-azabicyclo[2.2.1]heptane continues to be a focal point of innovation, bridging the gap between chemical synthesis and biomedical applications.